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Get Quote

Executive Summary & Molecular Architecture

As a Senior Application Scientist specializing in chiral esters, | approach (S)-Phenethyl lactate
(also known as L-phenethyl lactate or 2-phenylethyl (S)-2-hydroxypropanoate) not merely as a
commodity chemical, but as a highly functional molecular system. Widely utilized across the
flavor, fragrance, and advanced cosmetic formulation sectors, this molecule owes its versatility
to its unique tripartite structure.

The ester linkage provides a hydrolyzable backbone, the phenethyl ring imparts critical
lipophilicity and distinct olfactory notes, and the alpha-hydroxyl group of the lactate moiety
introduces hydrogen-bonding capabilities that drastically alter its volatility and solvent
interactions. Understanding the causality behind these structural features is paramount for
optimizing its performance in commercial applications.
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Structure-function relationships dictating the physicochemical profile of (S)-Phenethyl lactate.

Quantitative Physicochemical Profiling

To engineer formulations effectively, we must first establish the baseline thermodynamic and
physical parameters of the molecule. The table below synthesizes critical data points from
authoritative chemical databases.

Table 1: Physicochemical Properties of (S)-Phenethyl
Lactate
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Physicochemical Property  Value | Description Source

155449-46-0 (Chiral) / 10138-
CAS Number ] [1].[2]
63-3 (Racemic)

Molecular Formula C11H1403 [1]
Molecular Weight 194.23 g/mol [11.[2]
Boiling Point 288 °C — 290.67 °C [11,[2]
Density 1.1130 g/cm3 [2]
Flash Point 145.14 °C [1]
Vapor Pressure 0.0004 hPa @ 20°C [1]
LogP (Lipophilicity) 2.0 [1]
Evaporation Rate Ultra-slow [1]
Odor Profile Sweet, floral, rose, balsamic [1].[2]

Formulation Dynamics & Causality

In perfumery, (S)-phenethyl lactate acts as a highly effective 1[1]. The causality behind this lies
in its ultra-slow evaporation rate (vapor pressure of 0.0004 hPa at 20°C)[1]. The alpha-hydroxyl
group forms intermolecular hydrogen bonds with other highly volatile fragrance compounds,
effectively lowering their vapor pressure and extending the scent's substantivity on the skin.

In cosmetic applications, it functions as a mild solvent and carrier[1]. Its LogP of 2.0 indicates
an optimal lipophilicity to penetrate the stratum corneum without causing barrier disruption,
making it an excellent emollient that improves formulation slip and spreadability[1].

Biocatalytic Synthesis: A Self-Validating Protocol

Traditional Fischer esterification using strong mineral acids (e.g., H2SOa4) and high heat often
results in the dehydration of lactic acid into acrylic acid, alongside the critical loss of
stereochemical integrity (racemization). To preserve the (S)-configuration of L-lactic acid and
achieve high product purity, we employ a biocatalytic approach using Candida antarctica
Lipase B (CALB), a method well-documented for the 3 of lactic acid[3].
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CALB provides exquisite stereoselectivity and operates under mild thermal conditions,
preventing the oligomerization of the substrate while facilitating the 4[4].
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Biocatalytic esterification pathway of (S)-Phenethyl lactate using Candida antarctica Lipase B.

Step-by-Step Methodology

This protocol is designed as a self-validating system, ensuring that thermodynamic equilibrium
and product purity are continuously monitored.

Step 1: Substrate Preparation Mix equimolar amounts of phenethyl alcohol and L-lactic acid
(1:1 ratio) in a clean, dry round-bottom flask. Causality: Unlike chemical esterification, CALB
does not require a massive excess of one substrate to drive the reaction, provided that the
water byproduct is actively removed.

Step 2: Solvent & Water Scavenging Add a non-polar solvent (e.g., n-hexane) and 10% w/w of
activated 4A molecular sieves. Causality: Esterification is a reversible equilibrium reaction.
Molecular sieves physically sequester the water byproduct, shifting the thermodynamic
equilibrium toward the ester product according to Le Chatelier's principle.

Step 3: Biocatalyst Addition Introduce 5-10% w/w immobilized CALB (e.g., Novozym 438).
Causality: Immobilization of the enzyme on an acrylic resin stabilizes the active site
conformation against solvent denaturation and allows for easy mechanical recovery via
filtration.

Step 4: Thermal Incubation Incubate the mixture at 55 °C under continuous orbital shaking (150
rpm) for 24 to 48 hours. Causality: A temperature of 55 °C provides optimal kinetic energy for
the acyl-enzyme intermediate formation without surpassing the thermal denaturation threshold
of the CALB protein structure.
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Step 5: Self-Validating Quality Control (In-Process & Post-Process)

e In-Process FT-IR Monitoring: Extract a 1 mL aliquot every 8 hours. Validate the reaction
progress by observing the disappearance of the broad -OH stretch at 3300 cm~? (from the
primary alcohol) and the appearance of a sharp ester carbonyl (C=0) stretch at 1735 cm™1.

» Post-Process Acid Value Titration: After filtering out the enzyme and sieves, calculate the
acid value via KOH titration. An acid value of < 1.0 mg KOH/g strictly validates the complete
consumption of the lactic acid substrate[1].

o Chiral Purity: Confirm the (S)-configuration retention (>98% ee) via Chiral HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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